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Compound of Interest

Compound Name: 2-Pentene, 1-bromo-

Cat. No.: B3429274 Get Quote

IMMEDIATE ACTION REQUIRED: Due to its hazardous properties, 2-Pentene, 1-bromo- must

be disposed of as hazardous waste through a licensed professional waste disposal service.

On-site neutralization is not recommended due to the lack of validated laboratory-scale

protocols and the potential for hazardous reactions.

This document provides essential safety and logistical information for the proper management

and disposal of 2-Pentene, 1-bromo-. The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe handling of this substance from

the point of use to final disposal.

Safety and Hazard Summary
2-Pentene, 1-bromo- is a hazardous chemical with the following primary concerns:

Flammability: It is a flammable liquid and vapor with a flash point of 23°C (73.4°F). Vapors

can form explosive mixtures with air and may travel to an ignition source and flash back.

Corrosivity: It causes severe skin burns and eye damage.[1]

Toxicity: It is harmful if inhaled or swallowed and can cause respiratory irritation.[2][3]

A summary of key quantitative safety data is provided in the table below.
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Property Value

Flash Point 23 °C (73.4 °F) - closed cup

Boiling Point 122 °C (lit.)

Density 1.26 g/mL at 25 °C (lit.)

Hazard Classifications
Flammable Liquid 3, Skin Corrosion 1B, Eye

Damage 1

Personal Protective Equipment (PPE)
When handling 2-Pentene, 1-bromo- for any purpose, including preparation for disposal, the

following PPE is mandatory:

Eye Protection: Tightly fitting safety goggles and a face shield (8-inch minimum).

Hand Protection: Chemical-resistant gloves (inspect before use). Use proper glove removal

technique to avoid skin contact.

Skin and Body Protection: Wear suitable protective clothing, such as a lab coat, and ensure

skin is not exposed.

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If the risk of

inhalation is high, a respirator with an appropriate filter (e.g., type ABEK (EN14387)) may be

necessary.

Operational Disposal Plan: Step-by-Step Guidance
This plan outlines the procedure for the safe collection and storage of 2-Pentene, 1-bromo-
waste prior to collection by a professional disposal service.

Step 1: Waste Collection

All materials contaminated with 2-Pentene, 1-bromo-, including unused product, solutions,

and contaminated consumables (e.g., pipette tips, absorbent paper), must be treated as

hazardous waste.
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Collect liquid waste in a designated, properly labeled, and sealable waste container. The

container should be made of a material compatible with halogenated organic compounds.

Do not mix 2-Pentene, 1-bromo- with incompatible waste streams. It is incompatible with

strong oxidizing agents and strong bases.

Step 2: Waste Labeling and Storage

Clearly label the waste container with "Hazardous Waste," the full chemical name "2-
Pentene, 1-bromo-," and the associated hazard symbols (flammable, corrosive).

Store the sealed waste container in a cool, dry, well-ventilated area designated for

hazardous waste storage.

Ensure the storage area is away from sources of ignition, heat, and incompatible materials.

[4] The container should be stored locked up.[4]

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to schedule a pickup.

Provide the disposal company with the Safety Data Sheet (SDS) for 2-Pentene, 1-bromo-.

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber.

Step 4: Spill and Emergency Procedures

In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.

Remove all sources of ignition. Use spark-proof tools and explosion-proof equipment for

cleanup.

Contain the spill using an inert absorbent material (e.g., sand, silica gel, vermiculite).

Collect the absorbent material and place it in a sealed container for disposal as hazardous

waste.
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Do not allow the product to enter drains.

Experimental Protocols: Decontamination
Note: The following protocol is for the decontamination of surfaces and equipment, not for the

bulk neutralization of 2-Pentene, 1-bromo- waste.

Surface Decontamination:

Ensure the area is well-ventilated.

Wear the appropriate PPE as described in Section 2.

Prepare a solution of soap and plenty of water.

Wipe the contaminated surface thoroughly.

Rinse the surface with water.

Collect all cleaning materials (wipes, gloves, etc.) in a sealed bag and dispose of them as

hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Pentene, 1-bromo-.

Caption: Disposal Workflow for 2-Pentene, 1-bromo-

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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